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Cat. No.: B166808

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a detailed technical overview of the molecular weight of (E)-4,4-
Dimethyl-2-pentene (CAS No: 690-08-4). The primary focus is the calculation of its molecular
weight based on its chemical formula and the experimental methods for its determination.
(E)-4,4-Dimethyl-2-pentene is an unsaturated aliphatic hydrocarbon, specifically an alkene,
with the molecular formula C7H14.[1][2][3][4][5][6] Its structure is characterized by a five-
carbon chain with a double bond at the second position and two methyl groups on the fourth
carbon.[1] The "(E)" designation specifies the trans configuration of substituents across the
double bond. This guide presents the compound's elemental composition and molecular weight
in a structured format and outlines the general experimental protocol for molecular weight
determination using mass spectrometry.

Compound Identification and Properties

(E)-4,4-Dimethyl-2-pentene is a clear liquid at room temperature.[1] Due to the presence of a
carbon-carbon double bond, it serves as a reactive intermediate in organic synthesis.[1]

Table 1: Compound Identification
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Identifier Value Source
IUPAC Name (E)-4,4-dimethylpent-2-ene  [1][5]
Synonyms trans-4,4-Dimethyl-2-pentene [2][3]

CAS Number 690-08-4 [11[21[3][7]
Chemical Formula C7H14 [LI[21[3][5][6]

BIDIHFPLDRSAMB-
InChl Key [1107]
AATRIKPKSA-N

| SMILES | C/C=C/C(C)(C)C |[1][4] |

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Calculation from Chemical Formula

The chemical formula for (E)-4,4-Dimethyl-2-pentene is C7H14. The molecular weight is
calculated as follows:

o Atomic weight of Carbon (C): ~12.011 g/mol
e Atomic weight of Hydrogen (H): ~1.008 g/mol

Calculation: Molecular Weight = (7 x 12.011 g/mol ) + (14 x 1.008 g/mol ) Molecular Weight =
84.077 g/mol + 14.112 g/mol Molecular Weight = 98.189 g/mol

Various sources confirm the molecular weight is approximately 98.19 g/mol .[1][2][4][5][7] The
monoisotopic mass is 98.109550448 Da.[5]

Table 2: Molecular Weight Summary
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Parameter Value

Chemical Formula C7H14

Number of Carbon Atoms 7

Number of Hydrogen Atoms 14

Average Molecular Weight 98.19 g/mol [1][2][41[5][7]

| Monoisotopic Molecular Weight | 98.110 Da |

Logical Workflow for Molecular Weight Calculation

The process of determining the molecular weight from the compound name is a sequential
workflow. This can be visualized as follows:

eeeeeeeeeeeeeee

ize Determine Structure ount Atoms _ | Derive Chemical Formula | _Apply Sum Atomic Weights | _Calculate
CH3-CH=CH-C(CH3)3 C7H14 (7%C)+(14*H)

Calculated Molecular Weight
98.19 g/mol

- 2-ene (C=C at C2)
- 4,4-Dimethyl (2x CH3 at C4)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Experimental Protocols for Molecular Weight
Verification

While theoretical calculation provides a precise molecular weight, experimental verification is
crucial. For a volatile organic compound like (E)-4,4-Dimethyl-2-pentene, several methods are
applicable.

Mass Spectrometry

Mass spectrometry is a modern, highly accurate technique for determining the molecular
weight of a compound.[8] It measures the mass-to-charge ratio (m/z) of ionized molecules.
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Objective: To determine the molecular weight of (E)-4,4-Dimethyl-2-pentene by identifying its
molecular ion peak (Ms+).

Methodology:

o Sample Introduction: A small, pure sample of the liquid compound is injected into the mass
spectrometer. Given its volatility (Boiling Point: 76.7 °C), it is readily vaporized in the
instrument's inlet.[2]

« lonization: The gaseous molecules are bombarded with high-energy electrons. This process,
known as Electron lonization (El), removes an electron from the molecule to form a positively
charged molecular ion (Me+).[7]

o Acceleration: The newly formed ions are accelerated by an electric field to give them all the
same kinetic energy.

» Deflection: The ions then travel through a magnetic field, which deflects them. The degree of
deflection depends on the mass-to-charge ratio; lighter ions are deflected more than heavier
ones.

o Detection: A detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak with
the highest m/z value typically corresponds to the molecular ion (Me+), directly indicating the
molecular weight of the compound. For (E)-4,4-Dimethyl-2-pentene, this peak would be
observed at an m/z value of approximately 98.

Dumas or Victor Meyer Method

Historically, the molecular weight of volatile liquids was determined using methods based on
the ideal gas law (PV=nRT), such as the Dumas or Victor Meyer methods.[8][9][10] These
techniques involve vaporizing a known mass of the substance and measuring the volume,
temperature, and pressure of the resulting gas to calculate the number of moles and,
subsequently, the molecular weight.[8][9][10]
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Caption: Experimental workflow for Mass Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy (E)-4,4-Dimethyl-2-pentene | 690-08-4 [smolecule.com]
e 2. parchem.com [parchem.com]

o 3. 2-Pentene, 4,4-dimethyl-, (E)- [webbook.nist.gov]

e 4. (E)-4,4-dimethyl-2-pentene [stenutz.eu]

e 5. (E)-4,4-Dimethylpent-2-ene | C7H14 | CID 5326158 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. alfa-chemistry.com [alfa-chemistry.com]

e 7. (E)-4,4-Dimethyl-2-pentene|High-Purity Research Chemical [benchchem.com]

o 8. howengineeringworks.com [howengineeringworks.com]

o 9. Determine the molecular weight of volatile compounds using Victor Meyer's.. [askfilo.com]
e 10. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Technical Guide: Molecular Weight of (E)-4,4-Dimethyl-
2-pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166808#molecular-weight-of-e-4-4-dimethyl-2-
pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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